Cas no 1806844-27-8 (2,5-Diamino-3-(difluoromethyl)-6-nitropyridine)

• Product Name: 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine
• CAS No: 1806844-27-8
• MF: C₆H₆F₂N₄O₂
• MW: 204.134247303009
• CID: 4850449
• Update Time: 2025-07-18

2,5-Diamino-3-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C6H6F2N4O2/c7-4(8)2-1-3(9)6(12(13)14)11-5(2)10/h1,4H,9H2,(H2,10,11)
• InChI Key： ONDZKMPKHPVAME-UHFFFAOYSA-N
• SMILES： FC(C1C(N)=NC(=C(C=1)N)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 222
• XLogP3: 1.2
• Topological Polar Surface Area: 111

Additional information on 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine

Comprehensive Overview of 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806844-27-8)

2,5-Diamino-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806844-27-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique difluoromethyl and nitro functional groups, which contribute to its reactivity and potential applications. Researchers are particularly interested in its molecular structure, which offers opportunities for designing novel small-molecule inhibitors and bioactive agents.

The compound's CAS number 1806844-27-8 serves as a critical identifier in chemical databases, ensuring accurate tracking in regulatory and scientific literature. Its 2,5-diamino substitution pattern, combined with the 3-(difluoromethyl) and 6-nitro groups, makes it a versatile intermediate in organic synthesis. Recent studies highlight its potential in drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic diseases. The nitropyridine core is also explored for its photophysical properties, relevant to material science applications.

In the context of green chemistry, 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine has been investigated for its synthetic efficiency and minimal environmental impact. With growing interest in sustainable synthesis, researchers are optimizing routes to produce this compound using catalytic methods and renewable solvents. These advancements align with global trends toward eco-friendly chemical manufacturing, a topic frequently searched in academic and industrial forums.

The compound's difluoromethyl group is a notable feature, as fluorine incorporation often enhances bioavailability and metabolic stability in pharmaceuticals. This aligns with the rising demand for fluorinated compounds in medicinal chemistry, a hot topic in AI-driven drug design platforms. Computational tools like molecular docking and QSAR modeling are increasingly used to predict the behavior of such derivatives, addressing common search queries like "role of fluorine in drug development."

Another area of interest is the compound's potential in agrochemical innovation. The nitropyridine scaffold is found in herbicides and fungicides, prompting studies into its efficacy against resistant pathogens. This resonates with current concerns about food security and crop protection, frequently discussed in agricultural research. Searches for "next-gen agrochemicals" or "nitropyridine-based pesticides" reflect this trend.

From a technical perspective, CAS 1806844-27-8 requires careful handling due to its reactive functional groups, though it is not classified as hazardous under standard guidelines. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing its purity and stability, topics often queried by analytical chemists. The compound's spectral data and synthetic protocols are documented in peer-reviewed journals, ensuring reproducibility.

In summary, 2,5-Diamino-3-(difluoromethyl)-6-nitropyridine (CAS No. 1806844-27-8) represents a multifaceted tool for researchers exploring pharmaceuticals, agrochemicals, and advanced materials. Its structural uniqueness and alignment with sustainability goals make it a compelling subject for future innovations. As search trends emphasize precision chemistry and AI-aided discovery, this compound is poised to remain relevant in cutting-edge scientific discourse.